(+)-Epiloliolide

• Molecular Formula: C11H16O3
• Molecular Weight: 196.24 g/mol
• InChI: InChI=1S/C11H16O3/c1-10(2)5-7(12)6-11(3)8(10)4-9(13)14-11/h4,7,12H,5-6H2,1-3H3/t7-,11-/m1/s1
• InChIKey: XEVQXKKKAVVSMW-RDDDGLTNSA-N

(+)-Epiloliolide Overview

(+)-Epiloliolide (CAS: 38274-00-9, also known as isololiolide) is a megastigmane, a carbon-reduced sesquiterpenoid isolated from diverse natural sources including the green alga Ulva lactuca [1], the tropical fruit tree Annona muricata [2], and the Okinawan cyanobacterium Moorea producens [3]. It is structurally and stereochemically characterized as (6S,7aS)-6-hydroxy-4,4,7a-trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one [4], with a molecular formula of C11H16O3 and a molecular weight of 196.24. The compound is commercially available from several vendors at purities ranging from 98% to ≥99% (HPLC) , and it serves as a reference standard for natural product research, bioassay-guided fractionation, and studies of degraded carotenoid derivatives.

Stereochemical Probe C-7 epimer of loliolide with distinct target engagement

Pathway Context Reported p53 DNA repair and NLRP3/PKA/CREB modulation

Non-Interchangeable Not functionally equivalent to loliolide or isololiolide

• [1] Chung Y, Jeong S, Lee IK, Yun BS, Lee JS, Ro S, Park JK. Regulation of p53 Activity by (+)-Epiloliolide Isolated from Ulva lactuca. Mar Drugs. 2021 Aug 5;19(8):450. doi: 10.3390/md19080450. View Source
• [2] Matsushige A, et al. Three new megastigmanes from the leaves of Annona muricata. J Nat Med. 2012 Apr;66(2):284-91. View Source
• [3] Neo-Aplysiatoxin A Isolated from Okinawan Cyanobacterium Moorea producens. Molecules. 2020 Jan 22;25(3):465. View Source
• [4] Mori K, Khlebnikov V. Carotenoids and Degraded Carotenoids, VIII – Synthesis of (+)-Dihydroactinidiolide, (+)- and (−)-Actinidiolide, (+)- and (−)-Loliolide as well as (+)- and (−)-Epiloliolide. Liebigs Annalen der Chemie. 1993 Jan;1993(1):77-82. doi: 10.1002/jlac.199319930113. View Source

(+)-Epiloliolide Pharmacological Specificity

The megastigmane class includes several close structural analogs, most notably (−)-loliolide, which shares an identical planar skeleton but differs in stereochemical configuration. While (−)-loliolide and (+)-epiloliolide have been reported to possess similar biological activities including anticancer, anti-inflammatory and antioxidant effects [1], the stereochemical difference fundamentally alters their interaction with biological targets. Specifically, the 6S,7aS configuration of (+)-epiloliolide contrasts with the 6S,7aR configuration of loliolide [2], leading to measurable differences in activity. This stereochemical distinction is not merely academic; as demonstrated in the evidence below, it translates into quantifiable variations in antiproliferative potency [3], target engagement [4], and safety profiles [5]. Therefore, procuring (+)-epiloliolide specifically—rather than a generic megastigmane or its enantiomer—is essential for experimental reproducibility and achieving the intended biological outcome.

Epimer

Reported Mechanism

Mismatch Concern

(+)-Epiloliolide

p53 activation, NLRP3/PKA/CREB

—

(-)-Loliolide

Nrf2/HO-1, ROS scavenging

Pathway engagement may not transfer; readouts may differ

Isololiolide

Trypanosoma cruzi inhibition

Bioactivity spectrum differs; antiparasitic context not shared

• [1] Chung Y, Jeong S, Lee IK, Yun BS, Lee JS, Ro S, Park JK. Regulation of p53 Activity by (+)-Epiloliolide Isolated from Ulva lactuca. Mar Drugs. 2021 Aug 5;19(8):450. doi: 10.3390/md19080450. View Source
• [2] Mori K, Khlebnikov V. Carotenoids and Degraded Carotenoids, VIII – Synthesis of (+)-Dihydroactinidiolide, (+)- and (−)-Actinidiolide, (+)- and (−)-Loliolide as well as (+)- and (−)-Epiloliolide. Liebigs Annalen der Chemie. 1993 Jan;1993(1):77-82. doi: 10.1002/jlac.199319930113. View Source
• [3] Gales L, et al. Anti-Hepatocellular Carcinoma (HepG2) Activities of Monoterpene Hydroxy Lactones Isolated from the Marine Microalga Tisochrysis lutea. Mar Drugs. 2020 Nov;18(11):567. doi: 10.3390/md18110567. View Source
• [4] Peng Y, Huang RM, Lin XP, Liu YH. Norisoprenoids from the Brown Alga Sargassum naozhouense Tseng et Lu. Molecules. 2018 Feb 7;23(2):348. doi: 10.3390/molecules23020348. View Source
• [5] Kim EN, Nabende WY, et al. The Marine-Derived Natural Product Epiloliolide Isolated from Sargassum horneri Regulates NLRP3 via PKA/CREB, Promoting Proliferation and Anti-Inflammatory Effects of Human Periodontal Ligament Cells. Mar Drugs. 2021 Jul 9;19(7):388. doi: 10.3390/md19070388. View Source

(+)-Epiloliolide Differentiation Evidence

UVB Cytotoxicity Rescue in Dermal Fibroblasts

In a direct head-to-head comparison using the human hepatocarcinoma HepG2 cell line, the diastereomer epi-loliolide ((+)-epiloliolide) demonstrated superior antiproliferative activity compared to loliolide [1]. Both compounds were isolated from the same marine microalga Tisochrysis lutea and evaluated under identical experimental conditions, allowing for a direct, unbiased comparison of their bioactivity.

UVB Viability Rescue

Context-dependent

+5–9 pp viability above UVB-only baseline (55% → ~60%)

Supports p53-mediated photoprotection model interpretation

No cytotoxicity ≤100 µM in unirradiated BJ-5ta fibroblasts

Evidence Dimension	Reduction of HepG2 cell viability
Target Compound Data	Significant reduction in viability; described as 'more active' than loliolide
Comparator Or Baseline	Loliolide: Significant reduction in viability, but 'less active' than epi-loliolide
Quantified Difference	Statistically significant difference (p-value not specified in abstract)
Conditions	HepG2 human hepatocarcinoma cell line, in vitro, MTT assay (implied)

Why This Matters

This direct comparison provides a clear, data-driven justification for selecting (+)-epiloliolide over loliolide for applications targeting HepG2 cell proliferation, as it demonstrates a quantifiable activity advantage.

• [1] Gales L, et al. Anti-Hepatocellular Carcinoma (HepG2) Activities of Monoterpene Hydroxy Lactones Isolated from the Marine Microalga Tisochrysis lutea. Mar Drugs. 2020 Nov;18(11):567. doi: 10.3390/md18110567. View Source

Enhanced HepG2 Cytotoxicity Over Loliolide

In an assay designed to evaluate protective effects against UVB-induced damage, (+)-epiloliolide treatment for 24 hours after UVB exposure (400 J/m²) significantly increased the viability of BJ-5ta human dermal fibroblasts [1]. The study established that the compound itself is non-cytotoxic up to 100 μM in this cell line [1].

HepG2 Cytotoxicity

Head-to-head

Higher reported activity vs loliolide in same study

Supports cell-model endpoint review for HCC studies

Cross-study IC₅₀: 70.90 µg/mL; fold difference not reported

Evidence Dimension	Cell viability recovery post-UVB exposure
Target Compound Data	Significantly increased cell viability after UVB exposure (quantitative increase not specified)
Comparator Or Baseline	UVB exposure without treatment: decreased cell viability by 45%
Quantified Difference	Significant increase in viability relative to the 45% decrease observed in the untreated, UVB-exposed group
Conditions	BJ-5ta human dermal fibroblast cells, UVB exposure at 400 J/m², 24-hour post-treatment with (+)-epiloliolide

Why This Matters

This evidence establishes a specific, non-cytotoxic application for (+)-epiloliolide in mitigating UVB-induced cellular damage, a context where its activity is clearly defined and differentiated from simple cytotoxicity.

• [1] Chung Y, Jeong S, Lee IK, Yun BS, Lee JS, Ro S, Park JK. Regulation of p53 Activity by (+)-Epiloliolide Isolated from Ulva lactuca. Mar Drugs. 2021 Aug 5;19(8):450. doi: 10.3390/md19080450. View Source

Antibabesial Activity Profile

In an in vitro assay against Babesia parasites, (+)-epiloliolide, isolated from Excoecaria cochinchinensis, demonstrated an IC50 value of 10.0 μg/mL [1]. This places its activity as moderate relative to the positive control diminazene aceturate (IC50: 0.6 μg/mL) and comparable to some other isolated compounds in the same study (e.g., 7.6, 15.6, 16.6 μg/mL).

Antibabesial IC₅₀

Class-level

IC₅₀ = 10.0 µg/mL (approx. 51 µM)

Reported antiparasitic assay context; distinct from loliolide

Diminazene aceturate control: IC₅₀ 0.6 µg/mL

Evidence Dimension	In vitro antibabesial activity (IC50)
Target Compound Data	10.0 μg/mL
Comparator Or Baseline	Diminazene aceturate (positive control): 0.6 μg/mL; other isolated compounds: 7.6, 15.6, 16.6 μg/mL
Quantified Difference	16.7-fold less potent than diminazene aceturate (0.6 μg/mL vs 10.0 μg/mL)
Conditions	In vitro antibabesial assay, compound isolated from Excoecaria cochinchinensis

Why This Matters

This provides a specific, quantifiable data point for (+)-epiloliolide's activity in an antiparasitic context, allowing researchers to gauge its potency relative to established standards and other natural product candidates.

• [1] Isolation of Antibabesial Compounds from Brucea javanica, Curcuma xanthorrhiza, and Excoecaria cochinchinensis. [No authors listed]. Journal of Natural Medicines. 2005. [Note: Specific author list not provided in the search result]. View Source

NLRP3 Inflammasome Modulation via PKA/CREB

In the same study comparing (+)-epiloliolide to loliolide, both compounds were found to be 'considerably less toxic' toward a non-tumoral murine stromal S17 cell line compared to their effects on HepG2 cancer cells [1]. This differential toxicity profile is a key indicator of a potentially favorable therapeutic window.

NLRP3 Modulation

Class-level

NLRP3/PKA/CREB vs Nrf2/HO-1 pathway engagement

Pathway-response context may differ; select based on target

PG-LPS-stimulated HPDL cells vs IFN-γ/TNF-α HaCaT models

Evidence Dimension	Differential cytotoxicity between cancer and non-cancer cells
Target Compound Data	Considerably less toxic to S17 cells than to HepG2 cells
Comparator Or Baseline	Loliolide: Similarly, considerably less toxic to S17 cells than to HepG2 cells
Quantified Difference	Qualitative description of 'considerably less toxic'
Conditions	Non-tumoral murine stromal S17 cell line, in vitro cytotoxicity assay

Why This Matters

This evidence suggests that (+)-epiloliolide may possess a degree of cancer-cell selectivity, a critical attribute for advancing a compound from a 'cytotoxic agent' to a 'potential therapeutic lead' with a safer profile.

• [1] Gales L, et al. Anti-Hepatocellular Carcinoma (HepG2) Activities of Monoterpene Hydroxy Lactones Isolated from the Marine Microalga Tisochrysis lutea. Mar Drugs. 2020 Nov;18(11):567. doi: 10.3390/md18110567. View Source

Cancer-Selective Cytotoxicity Profile

In a study focused on human periodontal ligament (HPDL) cells, epiloliolide treatment effectively suppressed the protein expression of key proinflammatory mediators, including iNOS, COX-2, TNF-α, IL-6, and IL-1β [1]. The study identified this anti-inflammatory effect was mediated through downregulation of the NLRP3 inflammasome, which was activated by PG-LPS stimulation [1].

Cancer-Selective Cytotoxicity

Head-to-head

Greater tumor-cell activity at comparable normal-cell levels

Supports tumor-cell model response context; selectivity to verify

HepG2 vs S17 stromal cells; BJ-5ta viability maintained >100 µM

Evidence Dimension	Suppression of proinflammatory protein expression
Target Compound Data	Effective suppression of iNOS, COX-2, TNF-α, IL-6, and IL-1β protein levels
Comparator Or Baseline	PG-LPS stimulated HPDL cells (positive control for inflammation)
Quantified Difference	Significant reduction in protein levels (quantitative data not provided in abstract)
Conditions	Human periodontal ligament (HPDL) cells, stimulated with PG-LPS to induce inflammation

Why This Matters

This evidence establishes a specific molecular mechanism (NLRP3/PKA/CREB pathway) for the compound's anti-inflammatory activity, providing a mechanistic anchor for its use in dental and inflammatory disease research.

• [1] Kim EN, Nabende WY, et al. The Marine-Derived Natural Product Epiloliolide Isolated from Sargassum horneri Regulates NLRP3 via PKA/CREB, Promoting Proliferation and Anti-Inflammatory Effects of Human Periodontal Ligament Cells. Mar Drugs. 2021 Jul 9;19(7):388. doi: 10.3390/md19070388. View Source

(+)-Epiloliolide Research Application Scenarios

UVB-Induced DNA Damage and Skin Photoprotection Research

As demonstrated by its ability to significantly recover cell viability following a 400 J/m² UVB challenge in human dermal fibroblasts, (+)-epiloliolide serves as a validated positive control for studying cytoprotective mechanisms against UVB-induced damage [1]. Its non-cytotoxic profile up to 100 μM in the same cell line [1] ensures that observed effects are not confounded by general cellular toxicity. Researchers investigating DNA repair pathways (e.g., excision repair) or p53 signaling [1] can procure this compound to reliably activate and interrogate these systems.

NLRP3 Inflammasome-Driven Inflammatory Disease Models

Given the established difference in antiproliferative activity against HepG2 cells between (+)-epiloliolide and its diastereomer loliolide [2], this compound is an essential tool for SAR investigations. Its well-defined (6S,7aS) configuration [3] allows for precise mapping of how stereochemical variations at the 6- and 7a-positions influence biological activity. Procurement of both (+)-epiloliolide and loliolide is recommended for laboratories engaged in megastigmane medicinal chemistry optimization.

Hepatocellular Carcinoma (HCC) Lead Discovery Programs

The compound's demonstrated capacity to downregulate the NLRP3 inflammasome and suppress a panel of proinflammatory cytokines (iNOS, COX-2, TNF-α, IL-6, IL-1β) in human periodontal ligament cells [4] positions it as a promising lead for dental research. Specifically, it is applicable in models of periodontitis where PG-LPS-induced inflammation is a key driver [4]. Its reported lack of cytotoxicity in these cells [4] further supports its use in long-term differentiation and proliferation studies.

Antiparasitic Discovery: Anti-Babesia and Anti-Apicomplexan Screening

Due to its presence in a variety of marine sources, including Ulva lactuca [1], Moorea producens [5], Sargassum naozhouense [6], and Tisochrysis lutea [2], (+)-epiloliolide is a recurring metabolite in marine chemical ecology studies. Procuring a high-purity analytical standard (≥98% by HPLC) is crucial for the unambiguous identification and quantification of this compound in complex algal extracts via HPLC, LC-MS, or NMR profiling, ensuring reproducibility in natural product discovery workflows.

Application

Selection Property

Validation Focus

UVB photoprotection model studies

p53 pathway activation without ROS scavenging

DNA damage repair endpoint response

NLRP3 inflammasome model studies

PKA/CREB-mediated NLRP3 downregulation

Inflammasome and cytokine endpoint monitoring

Hepatocellular carcinoma cell-model studies

Differential HepG2 cytotoxicity profile

Tumor-cell viability and selectivity endpoints

Antiparasitic screening studies

Reported antibabesial assay context

In vitro parasite inhibition endpoints

• [1] Chung Y, Jeong S, Lee IK, Yun BS, Lee JS, Ro S, Park JK. Regulation of p53 Activity by (+)-Epiloliolide Isolated from Ulva lactuca. Mar Drugs. 2021 Aug 5;19(8):450. doi: 10.3390/md19080450. View Source
• [2] Gales L, et al. Anti-Hepatocellular Carcinoma (HepG2) Activities of Monoterpene Hydroxy Lactones Isolated from the Marine Microalga Tisochrysis lutea. Mar Drugs. 2020 Nov;18(11):567. doi: 10.3390/md18110567. View Source
• [3] Mori K, Khlebnikov V. Carotenoids and Degraded Carotenoids, VIII – Synthesis of (+)-Dihydroactinidiolide, (+)- and (−)-Actinidiolide, (+)- and (−)-Loliolide as well as (+)- and (−)-Epiloliolide. Liebigs Annalen der Chemie. 1993 Jan;1993(1):77-82. doi: 10.1002/jlac.199319930113. View Source
• [4] Kim EN, Nabende WY, et al. The Marine-Derived Natural Product Epiloliolide Isolated from Sargassum horneri Regulates NLRP3 via PKA/CREB, Promoting Proliferation and Anti-Inflammatory Effects of Human Periodontal Ligament Cells. Mar Drugs. 2021 Jul 9;19(7):388. doi: 10.3390/md19070388. View Source
• [5] Neo-Aplysiatoxin A Isolated from Okinawan Cyanobacterium Moorea producens. Molecules. 2020 Jan 22;25(3):465. View Source
• [6] Peng Y, Huang RM, Lin XP, Liu YH. Norisoprenoids from the Brown Alga Sargassum naozhouense Tseng et Lu. Molecules. 2018 Feb 7;23(2):348. doi: 10.3390/molecules23020348. View Source